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Compound Name: Dalargin
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Prepared for: Researchers, Scientists, and Drug Development Professionals Subject: Structural

and Physicochemical Characterization of the synthetic hexapeptide Tyr-D-Ala-Gly-Phe-Leu-

Arg.

This document provides a detailed overview of the chemical structure and constituent

components of the hexapeptide sequence Tyrosyl-D-Alanyl-Glycyl-Phenylalanyl-Leucyl-

Arginine.

Structural Formula
The fundamental structure of this peptide is defined by the linear sequence of six amino acid

residues linked by peptide bonds. A peptide bond is a covalent chemical bond formed when the

carboxylic acid group of one amino acid reacts with the amino group of another, releasing a

molecule of water in a dehydration synthesis reaction.[1][2][3][4] By convention, the sequence

is written starting with the N-terminus (the amino acid with the free amino group, Tyrosine) and

ending with the C-terminus (the amino acid with the free carboxyl group, Arginine).[2]

The complete structural formula for Tyr-D-Ala-Gly-Phe-Leu-Arg is presented below:

Chemical structure of Tyr-D-Ala-Gly-Phe-Leu-Arg

Key Structural Features:

N-Terminus: Tyrosine (Tyr)
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C-Terminus: Arginine (Arg)

Stereochemistry: The alanine residue is in the D-configuration (D-Ala), which is a non-

proteinogenic stereoisomer. Most amino acids in natural proteins are in the L-configuration.

[5][6] This D-amino acid can significantly influence the peptide's secondary structure and its

resistance to enzymatic degradation by proteases.

Peptide Bonds: Five peptide bonds link the six amino acid residues. These bonds are planar

and relatively rigid due to resonance stabilization.[3][7]

Constituent Amino Acid Properties
The overall physicochemical properties of the peptide are a composite of the properties of its

constituent amino acid side chains. The table below summarizes key quantitative and

qualitative data for each residue in the sequence.
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Residue Abbreviation

Structure of

Side Chain

(R-group)

Molecular

Formula

Molecular

Weight (

g/mol )

Side Chain

Classificatio

n

Tyrosine Tyr, Y
-CH₂-(C₆H₄)-

OH
C₉H₁₁NO₃ 181.19

Polar,

Aromatic[8][9]

D-Alanine D-Ala, D-A -CH₃ C₃H₇NO₂ 89.09

Nonpolar,

Aliphatic[5]

[10][11]

Glycine Gly, G -H C₂H₅NO₂ 75.07

Nonpolar,

Aliphatic[12]

[13][14]

Phenylalanin

e
Phe, F -CH₂-(C₆H₅) C₉H₁₁NO₂ 165.19

Nonpolar,

Aromatic[15]

[16]

Leucine Leu, L
-CH₂-CH-

(CH₃)₂
C₆H₁₃NO₂ 131.17

Nonpolar,

Aliphatic[17]

[18][19]

Arginine Arg, R
-(CH₂)₃-NH-

C(NH)NH₂
C₆H₁₄N₄O₂ 174.20

Polar,

Positively

Charged

(Basic)[20]

[21][22]

Experimental Protocols and Characterization
While this document does not cite specific experiments performed on this molecule, standard

protocols for the synthesis and characterization of such a peptide are well-established.

Synthesis: The peptide would typically be synthesized using Solid-Phase Peptide Synthesis

(SPPS). This method involves sequentially adding protected amino acids to a growing

peptide chain that is covalently attached to a solid resin support.
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Purification: Following cleavage from the resin, the crude peptide is purified, most commonly

by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

Characterization & Verification: The identity and purity of the final product are confirmed

using analytical techniques. Mass Spectrometry (e.g., ESI-MS or MALDI-TOF) is used to

verify the molecular weight of the peptide. The exact sequence can be confirmed using

tandem mass spectrometry (MS/MS). Nuclear Magnetic Resonance (NMR) spectroscopy

can be employed to confirm the structure and determine its three-dimensional conformation

in solution.

The workflow for a typical peptide synthesis and characterization process is illustrated in the

diagram below.

SPPS Synthesis Cleavage from Resin RP-HPLC Purification Characterization

Mass Spectrometry (MS)  Verify Mass

NMR Spectroscopy
  Confirm Structure

Verified Peptide

Click to download full resolution via product page

Standard workflow for synthetic peptide production and analysis.

Logical Structure of the Peptide Sequence
The linear arrangement of amino acids dictates the primary structure of the peptide. This

sequence is the fundamental blueprint from which all higher-order structures and,

consequently, biological functions are derived.

Tyr
(N-terminus) D-Ala Gly Phe Leu Arg

(C-terminus)

Click to download full resolution via product page

Linear sequence of amino acids in Tyr-D-Ala-Gly-Phe-Leu-Arg.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Dossier: The Hexapeptide Tyr-D-Ala-Gly-Phe-
Leu-Arg]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b549230#structural-formula-of-tyr-d-ala-gly-phe-leu-
arg]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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